Cas no 101339-72-4 (Butane, 1-bromo-4-(2-propynyloxy)-)

• Product Name: Butane, 1-bromo-4-(2-propynyloxy)-
• CAS No: 101339-72-4
• MF: C₇H₁₁BrO
• MW: 191.065641641617
• CID: 1129047
• PubChem ID: 19862686
• Update Time: 2025-04-20

Butane, 1-bromo-4-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-bromo-4-(2-propynyloxy)-
• 1-bromo-4-prop-2-ynoxybutane
• 3-[(4-Bromobutyl)oxy]-1-propyne
• 1-Bromo-4-[(prop-2-yn-1-yl)oxy]butane
• RWSPVSSMYPMYEG-UHFFFAOYSA-N
• SCHEMBL10462953
• Butane, 1-bromo-4-(2-propyn-1-yloxy)-
• DTXSID00600701
• 1-BROMO-4-(PROP-2-YN-1-YLOXY)BUTANE
• 101339-72-4

• Inchi： 1S/C7H11BrO/c1-2-6-9-7-4-3-5-8/h1H,3-7H2
• InChI Key： RWSPVSSMYPMYEG-UHFFFAOYSA-N
• SMILES： BrCCCCOCC#C

Computed Properties

• Exact Mass: 189.99933
• Monoisotopic Mass: 189.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 92.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23